Cas no 34331-80-1 (Oxazole,2-heptadecyl-4,5-dihydro-4,4-dimethyl-)

Oxazole,2-heptadecyl-4,5-dihydro-4,4-dimethyl- structure
34331-80-1 structure
Product Name:Oxazole,2-heptadecyl-4,5-dihydro-4,4-dimethyl-
CAS No:34331-80-1
MF:C22H43NO
MW:337.582926988602
CID:314379
PubChem ID:226850
Update Time:2025-04-19

Oxazole,2-heptadecyl-4,5-dihydro-4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Oxazole,2-heptadecyl-4,5-dihydro-4,4-dimethyl-
    • 2-heptadecyl-4,4-dimethyl-5H-1,3-oxazole
    • 2-heptadecyl-4,4-dimethyl-4,5-dihydro-1,3-oxazole
    • 4,4-dimethyl-2-heptadecyl-2-oxazoline
    • AC1L5F2D
    • AC1Q4UGZ
    • AG-K-28448
    • AR-1E1987
    • CTK4H2159
    • NSC17728
    • SureCN9787850
    • DTXSID30280636
    • NSC-17728
    • SCHEMBL9787850
    • 34331-80-1
    • Octadecanoic acid, DMOX derivative
    • Inchi: 1S/C22H43NO/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-21-23-22(2,3)20-24-21/h4-20H2,1-3H3
    • InChI Key: NVSOSXIRJQBCAP-UHFFFAOYSA-N
    • SMILES: O1C(CCCCCCCCCCCCCCCCC)=NC(C)(C)C1

Computed Properties

  • Exact Mass: 337.33469
  • Monoisotopic Mass: 337.334
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 21.6Ų

Experimental Properties

  • Density: 0.9
  • Boiling Point: 412.7°Cat760mmHg
  • Flash Point: 149°C
  • Refractive Index: 1.48
  • PSA: 21.59
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